Cas no 77373-72-9 ((5-Chloro-3-methyl-1H-indol-2-yl)methanol)

(5-Chloro-3-methyl-1H-indol-2-yl)methanol structure
77373-72-9 structure
Product Name:(5-Chloro-3-methyl-1H-indol-2-yl)methanol
CAS No:77373-72-9
MF:C10H10ClNO
MW:195.645501613617
MDL:MFCD08691931
CID:1069288
PubChem ID:3342383
Update Time:2025-04-20

(5-Chloro-3-methyl-1H-indol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-Chloro-3-methyl-1H-indol-2-yl)methanol
    • HMS1497M20
    • ChemDiv3_008732
    • CS-0326411
    • CCG-128203
    • IDI1_026642
    • LS-04138
    • EU-0091319
    • F76809
    • 77373-72-9
    • BRD-K20967070-001-01-4
    • DTXSID20391629
    • AKOS005174096
    • FT-0683693
    • MFCD08691931
    • AMY31767
    • ALBB-013319
    • CHEMBRDG-BB 9071172
    • 1H-indole-2-methanol, 5-chloro-3-methyl-
    • MDL: MFCD08691931
    • Inchi: 1S/C10H10ClNO/c1-6-8-4-7(11)2-3-9(8)12-10(6)5-13/h2-4,12-13H,5H2,1H3
    • InChI Key: QVGOHWPJESAKBZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(C)=C(CO)N2

Computed Properties

  • Exact Mass: 195.04500
  • Monoisotopic Mass: 195.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.359
  • Boiling Point: 398.3°C at 760 mmHg
  • Flash Point: 194.7°C
  • Refractive Index: 1.685
  • PSA: 36.02000
  • LogP: 2.62200

(5-Chloro-3-methyl-1H-indol-2-yl)methanol Security Information

  • HazardClass:IRRITANT

(5-Chloro-3-methyl-1H-indol-2-yl)methanol Pricemore >>

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